molecular formula C10H14O3 B8534477 2-(3-Methoxypropyloxy)-phenol

2-(3-Methoxypropyloxy)-phenol

Cat. No.: B8534477
M. Wt: 182.22 g/mol
InChI Key: CQARYHVLBCKBKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Methoxypropyloxy)-phenol is a useful research compound. Its molecular formula is C10H14O3 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H14O3

Molecular Weight

182.22 g/mol

IUPAC Name

2-(3-methoxypropoxy)phenol

InChI

InChI=1S/C10H14O3/c1-12-7-4-8-13-10-6-3-2-5-9(10)11/h2-3,5-6,11H,4,7-8H2,1H3

InChI Key

CQARYHVLBCKBKF-UHFFFAOYSA-N

Canonical SMILES

COCCCOC1=CC=CC=C1O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 22 g of pyrocatechol in 80 ml of dimethylformamide is added at room temperature, within a period of 30 minutes, to a suspension of 8.4 g of NaH (60% dispersion in mineral oil) in 300 ml of dimethylformamide, and the mixture is stirred for one hour at room temperature. A solution of 49.3 g of 3-bromopropyl methyl ether in 80 ml of dimethylformamide is then added dropwise. The reaction mixture is stirred for a further 80 hours at room temperature and is then concentrated by evaporation under reduced pressure at a bath temperature of 30° C. The residue is partitioned between diethyl ether and water. The combined organic phases are dried over magnesium sulfate and concentrated by evaporation, and the residue is purified by FC (100 g of silica gel, hexane/dichloromethane=5:95), yielding the title compound: Rf (dichloromethane/diethyl ether=96:4)=0.35; HPLC Rt =11.2 minutes.
Quantity
22 g
Type
reactant
Reaction Step One
Name
Quantity
8.4 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
49.3 g
Type
reactant
Reaction Step Two
Quantity
80 mL
Type
solvent
Reaction Step Two

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